Cas no 2228094-70-8 (2-amino-3-hydroxy-4,4-dimethoxybutanoic acid)

• Product Name: 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid
• CAS No: 2228094-70-8
• MF: C₆H₁₃NO₅
• MW: 179.171122312546
• CID: 6000078
• PubChem ID: 165639829
• Update Time: 2025-05-17

2-amino-3-hydroxy-4,4-dimethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid
• EN300-1738199
• 2228094-70-8

• Inchi： 1S/C6H13NO5/c1-11-6(12-2)4(8)3(7)5(9)10/h3-4,6,8H,7H2,1-2H3,(H,9,10)
• InChI Key： FNRNYRKLNNKOEZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C(=O)O)N)O)OC

Computed Properties

• Exact Mass: 179.07937252g/mol
• Monoisotopic Mass: 179.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid

Recent Advances in the Study of 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid (CAS: 2228094-70-8)

2-amino-3-hydroxy-4,4-dimethoxybutanoic acid (CAS: 2228094-70-8) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug development, enzymatic processes, and metabolic pathways. The presence of both amino and hydroxy functional groups, along with dimethoxy substitutions, makes this molecule a versatile candidate for various biochemical applications.

Recent research has focused on the synthesis and characterization of 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid, with particular emphasis on its role as a building block for more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound using a multi-step enzymatic pathway, highlighting its potential for scalable production. The study also revealed that the compound exhibits moderate stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In addition to its synthetic applications, 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid has been investigated for its biological activity. Preliminary in vitro studies have shown that this compound can interact with specific enzymes involved in amino acid metabolism, suggesting potential therapeutic applications in metabolic disorders. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound acts as a mild inhibitor of alanine transaminase, an enzyme implicated in liver diseases. These findings open new avenues for the development of novel enzyme modulators.

Another area of interest is the use of 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid in peptide synthesis. Researchers have successfully incorporated this amino acid derivative into peptide chains, resulting in modified peptides with enhanced stability and altered binding properties. A study in the European Journal of Organic Chemistry (2023) detailed the synthesis of a series of peptides containing this modified amino acid, which exhibited improved resistance to proteolytic degradation compared to their natural counterparts. This property could be particularly valuable in the design of peptide-based therapeutics.

Despite these promising developments, challenges remain in the widespread application of 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid. Issues such as low solubility in aqueous solutions and limited bioavailability have been noted in some studies. However, ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) describes the development of prodrug derivatives of this compound, designed to improve its pharmacokinetic properties.

In conclusion, 2-amino-3-hydroxy-4,4-dimethoxybutanoic acid (CAS: 2228094-70-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable target for further investigation. Future studies will likely focus on optimizing its physicochemical properties, expanding its applications in drug discovery, and exploring its potential in other areas such as biocatalysis and materials science. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics and biochemical tools.